Cas no 26820-61-1 (5-Nitro-2-piperidin-1-ylpyridine)

5-Nitro-2-piperidin-1-ylpyridine is a nitro-substituted pyridine derivative featuring a piperidine moiety at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. The nitro group enhances reactivity, enabling further functionalization through reduction or substitution reactions, while the piperidine ring contributes to steric and electronic modulation. Its well-defined chemical properties make it suitable for applications in heterocyclic chemistry, particularly in the development of ligands or small-molecule inhibitors. High purity and stability under standard conditions ensure reliable performance in synthetic workflows.
5-Nitro-2-piperidin-1-ylpyridine structure
26820-61-1 structure
Product Name:5-Nitro-2-piperidin-1-ylpyridine
CAS No:26820-61-1
MF:C10H13N3O2
MW:207.229121923447
MDL:MFCD00086192
CID:262499
PubChem ID:97158
Update Time:2025-06-07

5-Nitro-2-piperidin-1-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-(piperidin-1-yl)pyridine
    • 5-NITRO-2-PIPERIDIN-1-YLPYRIDINE
    • 5-NITRO-2-PIPERIDINOPYRIDINE
    • Pyridine,5-nitro-2-(1-piperidinyl)-
    • 2-piperidino-5-nitropyridine
    • 5-Nitro-2-(1-piperidinyl)pyridine
    • 5-nitro-2-piperidylpyridine
    • 5'-nitro-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl
    • 5'-Nitro-3,4,5,6-tetrahydro-2H-[1,2']bipyridyl
    • BRN 0210853
    • Piperidine, 5-nitro-2-pyridyl-
    • NSC102511
    • NSC-102511
    • AB00086231-01
    • HMS2744D13
    • J-016559
    • BIM-0021205.P001
    • SB44165
    • MFCD00086192
    • Z57727170
    • MLS000576552
    • CCG-8720
    • FT-0716790
    • VAV397C9AE
    • KS-5401
    • SR-01000210090
    • AC-907/30063026
    • DTXSID70181315
    • 5-Nitro-2-(piperidine-1-yl)pyridine
    • REGID_for_CID_97158
    • 2-(1-Piperidino)-5-nitropyridine
    • CHEBI:108068
    • CHEMBL1610622
    • SMR000185937
    • UNII-VAV397C9AE
    • 5-22-08-00500 (Beilstein Handbook Reference)
    • Oprea1_276179
    • 5-Nitro-2-(1-piperidinyl)pyridine #
    • EN300-26109
    • Pyridine, 5-nitro-2-(1-piperidinyl)-
    • Q27186574
    • CS-0215559
    • SR-01000210090-1
    • NCGC00245602-01
    • 26820-61-1
    • SCHEMBL1981875
    • NSC 102511
    • AKOS001297892
    • CBMicro_021172
    • BBA82061
    • Cambridge id 5473131
    • STL414601
    • DB-030523
    • 5-Nitro-2-piperidin-1-ylpyridine
    • MDL: MFCD00086192
    • Inchi: 1S/C10H13N3O2/c14-13(15)9-4-5-10(11-8-9)12-6-2-1-3-7-12/h4-5,8H,1-3,6-7H2
    • InChI Key: RQPFYHQIEVITPC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=C(C=C1)N1CCCCC1)=O

Computed Properties

  • Exact Mass: 207.10089
  • Monoisotopic Mass: 207.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • Density: 1.242
  • Melting Point: 83-84 ºC
  • PSA: 59.27
  • LogP: 2.56830

5-Nitro-2-piperidin-1-ylpyridine Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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5-Nitro-2-piperidin-1-ylpyridine Related Literature

  • 1. Nucleophilic displacement reactions in aromatic systems. Part III. Kinetics of the reactions of chloronitropyridines and chloropyrimidines with piperidine, morpholine, pyridine, and aniline
    N. B. Chapman,C. W. Rees J. Chem. Soc. 1954 1190
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